![molecular formula C18H18ClN3OS B6556764 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one CAS No. 1040645-94-0](/img/structure/B6556764.png)
3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one
Description
The compound “3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one” is a complex organic molecule that contains several functional groups and rings. It has an imidazo[2,1-b][1,3]thiazole ring which is a fused heterocyclic compound containing nitrogen and sulfur atoms . This ring is attached to a 4-chlorophenyl group and a propanone group containing a pyrrolidinyl substituent.
Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the carbonyl group in the propanone portion of the molecule could potentially make it susceptible to nucleophilic attack. The chlorine atom on the phenyl ring could also potentially be replaced in a nucleophilic aromatic substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of the various functional groups. For example, the presence of the polar carbonyl group and the electronegative chlorine atom could potentially increase the compound’s solubility in polar solvents .Safety and Hazards
As with any chemical compound, handling this substance would require appropriate safety precautions. Based on the GHS pictograms for a related compound , it may be harmful if swallowed, inhaled, or in contact with skin. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.
properties
IUPAC Name |
3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-pyrrolidin-1-ylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3OS/c19-14-5-3-13(4-6-14)16-11-22-15(12-24-18(22)20-16)7-8-17(23)21-9-1-2-10-21/h3-6,11-12H,1-2,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYLHXSDBBSXOGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methyl-N-{4-[3-oxo-3-(piperidin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide](/img/structure/B6556685.png)
![N-(3-chlorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556688.png)
![N-[(4-chlorophenyl)methyl]-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide](/img/structure/B6556696.png)
![methyl 4-(3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propanamido)benzoate](/img/structure/B6556699.png)
![3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}-1-(piperidin-1-yl)propan-1-one](/img/structure/B6556707.png)
![1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one](/img/structure/B6556710.png)
![ethyl 4-(3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propanoyl)piperazine-1-carboxylate](/img/structure/B6556718.png)
![N-cyclohexyl-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propanamide](/img/structure/B6556725.png)
![1-{3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxamide](/img/structure/B6556730.png)
![3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-1-one](/img/structure/B6556743.png)
![ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate](/img/structure/B6556756.png)
![methyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate](/img/structure/B6556768.png)
![3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-cyclopropylpropanamide](/img/structure/B6556781.png)
![3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide](/img/structure/B6556784.png)